1,5-Dioxa-8-azaspiro[5.5]undecanehydrochloride

• Molecular Formula: C8H16ClNO2
• Molecular Weight: 193.67 g/mol
• IUPAC Name: 1,5-dioxa-8-azaspiro[5.5]undecane;hydrochloride
• InChI: InChI=1S/C8H15NO2.ClH/c1-3-8(7-9-4-1)10-5-2-6-11-8;/h9H,1-7H2;1H
• InChI Key: JBGKPSUYPQYBBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CNC1)OCCCO2.Cl
• CAS No.: 2792185-96-5

Description

1,5-Dioxa-8-azaspiro[5.5]undecanehydrochloride is a chemical compound with the molecular formula C8H15NO2.ClH and a molecular weight of 193.67 g/mol . This compound belongs to the class of spiro compounds, which are characterized by a unique structure where two rings are connected through a single atom. The spiro[5.5]undecane skeleton is notable for its chiral properties and intriguing conformational aspects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,5-Dioxa-8-azaspiro[5.5]undecanehydrochloride typically involves the formation of the spiro[5.5]undecane skeleton through various synthetic routes. One common method includes the reaction of appropriate precursors under controlled conditions to form the spiro compound. The reaction conditions often involve the use of solvents, catalysts, and specific temperature and pressure settings to ensure the desired product is obtained .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to ensure the compound meets industry standards .

Chemical Reactions Analysis

Types of Reactions

1,5-Dioxa-8-azaspiro[5.5]undecanehydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can convert the compound into reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized spiro derivatives, while substitution reactions can produce a variety of substituted spiro compounds .

Scientific Research Applications

1,5-Dioxa-8-azaspiro[5.5]undecanehydrochloride has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a chiral auxiliary in asymmetric synthesis.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, such as in drug development for various diseases.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Comparison with Similar Compounds

Similar Compounds

1,3-Dioxane-1,3-dithiane spiranes: These compounds have similar spiro structures but differ in the heteroatoms present in the rings.

1,3-Oxathiane derivatives: These compounds also share the spiro[5.5]undecane skeleton but have different stereochemistry and functional groups.

1,9-Diazaspiro[5.5]undecane: This compound has a similar spiro structure but contains nitrogen atoms in different positions.

Uniqueness

1,5-Dioxa-8-azaspiro[5.5]undecanehydrochloride is unique due to its specific arrangement of oxygen and nitrogen atoms within the spiro[5.5]undecane skeleton. This unique structure imparts distinct chemical and biological properties, making it valuable for various research and industrial applications .